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Compound of Interest

Compound Name:
2-Cyano-N-(2,4-

dimethylphenyl)acetamide

CAS No.: 50982-69-9

Cat. No.: B1267844

Get Quote

Executive Summary & Chemical Profile
2-Cyano-N-(2,4-dimethylphenyl)acetamide (also known as N-(2,4-xylyl)cyanoacetamide)

represents a distinct class of active methylene compounds. While often overlooked as merely a

pharmaceutical intermediate, its utility in material science is driven by two specific reactivity

profiles:

The Active Methylene Group (-CH2-CN): Highly acidic protons allow for Knoevenagel

condensations and Diazo coupling, making it a critical scaffold for push-pull chromophores

(organic electronics) and azo pigments.

The Amide/Aromatic Moiety: Provides electron-rich sites for adsorption, functioning as a

high-efficacy corrosion inhibitor for carbon steel in acidic media.

This guide provides validated protocols for synthesizing this compound and applying it in

surface engineering (corrosion inhibition) and optical material synthesis.
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Chemical Specifications
Property Specification

IUPAC Name 2-Cyano-N-(2,4-dimethylphenyl)acetamide

Molecular Formula C11H12N2O

Molecular Weight 188.23 g/mol

Functional Groups
Nitrile (-CN), Amide (-CONH-), Xylyl

(Dimethylphenyl)

Key Reactivity

Nucleophilic addition (Nitrile), Electrophilic

substitution (Aromatic), Deprotonation

(Methylene)

Synthesis Protocol: Solvent-Free Aminolysis
To utilize this compound, high purity is required. The following protocol utilizes a Green

Chemistry approach (solvent-free) to maximize yield and minimize purification steps.

Rationale
Traditional methods use toluene or ethanol reflux, often requiring recrystallization to remove

solvent inclusions. A neat (solvent-free) reaction exploits the exothermic nature of aminolysis to

drive the reaction to completion.

Workflow Diagram

Reactants:
Ethyl Cyanoacetate

+ 2,4-Dimethylaniline

Thermal Activation:
120°C - 140°C

(Neat, 2-3 Hours)

Mix 1:1 Molar Ratio Byproduct Removal:
Distillation of Ethanol

- EtOH Work-up:
Cool to RT

Wash with Hexane/Ethanol

Final Product:
2-Cyano-N-(2,4-dimethylphenyl)acetamide

(White Solid)

Click to download full resolution via product page

Figure 1: Solvent-free synthesis pathway maximizing atom economy.

Step-by-Step Methodology
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Stoichiometry: Charge a round-bottom flask with 2,4-Dimethylaniline (12.1 g, 0.1 mol) and

Ethyl cyanoacetate (11.3 g, 0.1 mol).

Reaction: Heat the mixture in an oil bath to 120–140°C. A condenser is not initially required;

allow the byproduct (ethanol) to escape, driving the equilibrium forward.

Monitoring: Monitor via TLC (Eluent: Ethyl Acetate/Hexane 3:7). The reaction is typically

complete within 2–3 hours.

Work-up: Upon completion, cool the reaction mixture to room temperature. The oil will

solidify.

Purification: Triturate the solid with a small amount of cold ethanol or diethyl ether to remove

unreacted aniline. Filter and dry under vacuum.

Expected Yield: >85%

Melting Point: ~160–162°C (Verify against standard).

Application A: Corrosion Inhibition (Surface
Engineering)
N-aryl cyanoacetamides are potent mixed-type inhibitors. The electron-rich nitrogen/oxygen

atoms and the pi-electrons of the xylyl ring adsorb onto metal surfaces, blocking active

dissolution sites.

Protocol: Electrochemical Impedance Spectroscopy
(EIS)
Objective: Determine inhibition efficiency on mild steel in 1.0 M HCl.

Electrode Preparation:

Embed mild steel coupons in epoxy resin (exposed area: 1 cm²).

Polish sequentially with SiC paper (up to 1200 grit).
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Degrease with acetone and wash with bidistilled water.

Electrolyte Preparation:

Prepare 1.0 M HCl solution.

Dissolve 2-Cyano-N-(2,4-dimethylphenyl)acetamide at concentrations: 50, 100, 200,

500 ppm. (Note: Predissolve in minimal DMSO if solubility is low, then dilute with acid).

Measurement:

Use a standard three-electrode cell (WE: Steel, CE: Platinum, RE: Ag/AgCl).

Allow Open Circuit Potential (OCP) to stabilize (30 mins).

Perform EIS: Frequency range 100 kHz to 10 mHz; Amplitude 10 mV.

Data Analysis & Interpretation
Calculate Inhibition Efficiency (

) using Charge Transfer Resistance (

):

Expected Mechanism: The compound follows the Langmuir Adsorption Isotherm, indicating

monolayer coverage.
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Figure 2: Mechanism of corrosion inhibition via molecular adsorption.

Application B: Synthesis of Push-Pull
Chromophores (Optoelectronics)
The active methylene group allows this compound to act as an electron-acceptor precursor in

Knoevenagel condensations. The resulting arylidene derivatives are candidates for Non-Linear

Optical (NLO) materials.

Protocol: Knoevenagel Condensation
Objective: Synthesize a donor-acceptor chromophore by coupling with 4-

(Dimethylamino)benzaldehyde.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1267844/docs?utm_src=pdf-body-img#technical-application-guide-2-cyano-n-2-4-dimethylphenyl-acetamide-in-material-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

2-Cyano-N-(2,4-dimethylphenyl)acetamide (1.0 eq)

4-(Dimethylamino)benzaldehyde (1.0 eq)

Catalyst: Piperidine (drops)

Solvent: Ethanol (10 mL per gram of reactant)

Procedure:

Dissolve reactants in ethanol.

Add catalytic piperidine.

Reflux for 3–5 hours. The solution will shift color (typically yellow to deep orange/red)

indicating conjugation extension.

Isolation:

Cool to room temperature. The product usually precipitates.

Filter and recrystallize from ethanol/DMF.

Material Significance: The resulting molecule possesses a "Push-Pull" architecture:

Donor: Dimethylamino group.

Bridge: Styryl pi-system.

Acceptor: Cyanoacetamide moiety.

This structure facilitates Intramolecular Charge Transfer (ICT), essential for organic

photovoltaics and fluorescent sensors.

Troubleshooting & Safety
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Issue Probable Cause Corrective Action

Low Yield (Synthesis)
Incomplete removal of ethanol

(equilibrium limitation).

Ensure open system or use a

Dean-Stark trap if using

solvent.

Precipitate in Corrosion Test Low solubility in 1M HCl.

Add 1-2% DMSO or Ethanol as

a co-solvent; ensure blank

contains same co-solvent.

No Color Change

(Knoevenagel)

Catalyst inactive or wet

solvent.

Use fresh piperidine; ensure

ethanol is dry.

Safety Note: Cyanoacetamides can release toxic fumes if overheated to decomposition. Always

work in a fume hood.
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To cite this document: BenchChem. [Technical Application Guide: 2-Cyano-N-(2,4-
dimethylphenyl)acetamide in Material Science]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1267844/docs#technical-application-guide-2-
cyano-n-2-4-dimethylphenyl-acetamide-in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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